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Compound of Interest

Compound Name:
Ethoxylated methyl glucoside

dioleate

Cat. No.: B1164955 Get Quote

Technical Support Center: Ethoxylated Methyl
Glucoside Dioleate
This technical support center provides guidance for researchers, scientists, and drug

development professionals on overcoming solubility issues with ethoxylated methyl
glucoside dioleate (PEG-120 Methyl Glucose Dioleate).

Frequently Asked Questions (FAQs)
Q1: What is ethoxylated methyl glucoside dioleate and in which applications is it commonly

used?

Ethoxylated methyl glucoside dioleate, commonly known as PEG-120 Methyl Glucose

Dioleate, is a non-ionic surfactant.[1] It is widely used in the cosmetics, personal care, and

pharmaceutical industries as a thickener, emulsifier, solubilizer, and anti-irritant.[2][3] Its ability

to reduce the irritation potential of formulations makes it particularly suitable for use in products

like baby shampoos, facial cleansers, and body washes.[4][5] In pharmaceutical applications, it

can enhance the solubility and stability of active pharmaceutical ingredients (APIs) in various

dosage forms.[6]

Q2: What are the general solubility characteristics of ethoxylated methyl glucoside dioleate?
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Ethoxylated methyl glucoside dioleate is generally soluble in water and other polar solvents,

including alcohols.[7] It is also soluble in many organic solvents such as chloroform, methanol,

and dimethyl ether.[5] However, its solubility in water can be slow at room temperature,

especially when it is in a solid (flake) form.[8][9] Heating is often recommended to facilitate

dissolution.[8][9] It is also soluble in glycols and other surfactants.[3]

Q3: Does the degree of ethoxylation affect the solubility of this compound?

Yes, the degree of ethoxylation, which is the number of ethylene oxide units in the molecule,

significantly influences its physicochemical properties, including solubility.[1] A higher degree of

ethoxylation generally leads to increased hydrophilicity and water solubility. Conversely, a lower

degree of ethoxylation results in a more lipophilic (oil-loving) molecule.[1]

Q4: Can ethoxylated methyl glucoside dioleate be used in cold process formulations?

While heating is recommended for faster dissolution, it is possible to incorporate it into cold

processed formulations. However, it will dissolve much more slowly at room temperature.[8][9]

For efficient incorporation without heat, extended mixing time and ensuring the material is in a

fine powder form rather than large flakes can be beneficial.

Troubleshooting Guide
Issue 1: The ethoxylated methyl glucoside dioleate is
not dissolving or is dissolving very slowly in water.

Question: Why is the dissolution of ethoxylated methyl glucoside dioleate in water so slow

at room temperature? Answer: The solid form of the surfactant, often supplied as flakes, has

a limited surface area for interaction with the solvent.[8][9] At room temperature, the kinetic

energy of the water molecules may not be sufficient to rapidly break down the intermolecular

forces within the solid surfactant.

Question: What is the recommended procedure to speed up the dissolution in an aqueous

system? Answer: Heating the water to a temperature between 50-60°C is highly effective in

accelerating the dissolution process.[8][9] A recommended technique is to first create a fluid

paste by mixing the ethoxylated methyl glucoside dioleate with a small amount of hot

water (in a 1:5 to 1:10 ratio of surfactant to water).[4][8] This paste can then be more easily

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1164955?utm_src=pdf-body
https://www.atamanchemicals.com/ethoxylated-methyl-glucoside-peg-120-methyl-glucose-dioleate_u32916/
https://www.nanotrun.com/peg-120-methyl-glucoes-dioleate-cas-86893-19-8-p00383p1.html
https://www.ataman-chemicals.com/en/products/peg-120-methyl-glucose-dioleate-967.html
https://www.newdirections.com.au/100-g-PEG-120-Methyl-Glucose-Dioleate
https://www.ataman-chemicals.com/en/products/peg-120-methyl-glucose-dioleate-967.html
https://www.newdirections.com.au/100-g-PEG-120-Methyl-Glucose-Dioleate
https://www.atamanchemicals.com/peg-120-methyl-glucose-dioleate_u24586/
https://www.benchchem.com/product/b1164955
https://www.benchchem.com/product/b1164955
https://www.benchchem.com/product/b1164955?utm_src=pdf-body
https://www.ataman-chemicals.com/en/products/peg-120-methyl-glucose-dioleate-967.html
https://www.newdirections.com.au/100-g-PEG-120-Methyl-Glucose-Dioleate
https://www.benchchem.com/product/b1164955?utm_src=pdf-body
https://www.benchchem.com/product/b1164955?utm_src=pdf-body
https://www.ataman-chemicals.com/en/products/peg-120-methyl-glucose-dioleate-967.html
https://www.newdirections.com.au/100-g-PEG-120-Methyl-Glucose-Dioleate
https://www.ataman-chemicals.com/en/products/peg-120-methyl-glucose-dioleate-967.html
https://www.newdirections.com.au/100-g-PEG-120-Methyl-Glucose-Dioleate
https://www.benchchem.com/product/b1164955?utm_src=pdf-body
https://haihangchem.com/products/peg-120-methyl-glucose-dioleate-cas-86893-19-8/
https://www.ataman-chemicals.com/en/products/peg-120-methyl-glucose-dioleate-967.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


dispersed and dissolved into the rest of the aqueous formulation.[8][9] Gentle stirring is also

recommended.[4]

Issue 2: The solution becomes cloudy or forms a gel
after adding ethoxylated methyl glucoside dioleate.

Question: Why did my solution turn cloudy or form a gel? Answer: This can occur due to

several factors. High concentrations of the surfactant can lead to the formation of a viscous

gel. Cloudiness might indicate that the solubility limit has been exceeded at that particular

temperature or that there are interactions with other components in the formulation. The pH

of the system can also influence its solubility and appearance.[7]

Question: How can I prevent or resolve this issue? Answer:

Concentration: Try using a lower concentration of the ethoxylated methyl glucoside
dioleate. The typical usage level is between 0.1% and 5.0%.[3][4]

Temperature: Ensure the solvent is sufficiently warm during dissolution. If the solution

becomes cloudy upon cooling, gentle reheating might restore clarity.

pH: Check the pH of your formulation. Ethoxylated methyl glucoside dioleate is stable

over a wide pH range (4 to 9), but extreme pH values could affect its stability and solubility.

[3]

Order of Addition: Adding the surfactant to the water phase with gentle mixing before

adding other components can sometimes prevent compatibility issues.

Issue 3: The ethoxylated methyl glucoside dioleate is
not dissolving in my non-polar solvent system.

Question: Is ethoxylated methyl glucoside dioleate soluble in non-polar solvents? Answer:

While it is soluble in some organic solvents, its solubility in highly non-polar solvents (like

hydrocarbons) is generally limited due to its hydrophilic sugar and ethoxylated portions. Its

primary solubility is in polar solvents.

Question: How can I incorporate it into a formulation with a significant oil phase? Answer:

Ethoxylated methyl glucoside dioleate is an effective emulsifier.[2][3] It can be used to
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create stable oil-in-water emulsions. For better incorporation, it is often beneficial to dissolve

it in the aqueous phase first before emulsifying it with the oil phase. Alternatively, depending

on the specific oil, it may show some solubility in the oil phase, especially with gentle

heating.

Solubility Data Summary
The following table summarizes the qualitative solubility of ethoxylated methyl glucoside
dioleate in various solvents based on available information. Quantitative data is limited in

publicly available literature.

Solvent Type Solvent Examples Solubility Notes

Polar Protic Water
Soluble (especially

with heat)

Dissolution is slow at

room temperature.

Heating to 50-60°C is

recommended.[8][9]

Alcohols (e.g.,

Ethanol)
Good solubility [7]

Glycols Soluble [3]

Polar Aprotic Dimethyl Ether Soluble [5]

Halogenated Chloroform Soluble [5]

Non-Polar Oils, Hydrocarbons
Generally insoluble to

sparingly soluble

Better incorporated as

an emulsifier in oil-

containing

formulations.

Experimental Protocol: Dissolution of Ethoxylated
Methyl Glucoside Dioleate in an Aqueous System
This protocol describes a standardized method for dissolving ethoxylated methyl glucoside
dioleate (in solid/flake form) into an aqueous solution.

Materials:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1164955?utm_src=pdf-body
https://www.benchchem.com/product/b1164955?utm_src=pdf-body
https://www.ataman-chemicals.com/en/products/peg-120-methyl-glucose-dioleate-967.html
https://www.newdirections.com.au/100-g-PEG-120-Methyl-Glucose-Dioleate
https://www.atamanchemicals.com/ethoxylated-methyl-glucoside-peg-120-methyl-glucose-dioleate_u32916/
https://www.atamanchemicals.com/peg-120-methyl-glucose-dioleate_u24586/
https://www.nanotrun.com/peg-120-methyl-glucoes-dioleate-cas-86893-19-8-p00383p1.html
https://www.nanotrun.com/peg-120-methyl-glucoes-dioleate-cas-86893-19-8-p00383p1.html
https://www.benchchem.com/product/b1164955?utm_src=pdf-body
https://www.benchchem.com/product/b1164955?utm_src=pdf-body
https://www.benchchem.com/product/b1164955?utm_src=pdf-body
https://www.benchchem.com/product/b1164955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethoxylated methyl glucoside dioleate (PEG-120 Methyl Glucose Dioleate)

Deionized water

Glass beakers

Magnetic stirrer and stir bar

Hot plate

Thermometer

Procedure:

Preparation: Weigh the desired amount of ethoxylated methyl glucoside dioleate and

deionized water.

Initial Dispersion: In a beaker, add the ethoxylated methyl glucoside dioleate to a portion

of the total deionized water (approximately 5-10 times the weight of the surfactant).[4]

Heating: Place the beaker on a hot plate and begin gentle heating. Monitor the temperature

with a thermometer, aiming for a range of 50-60°C. Do not exceed 70°C to avoid potential

degradation of other formulation components.

Mixing: While heating, stir the mixture gently using a magnetic stirrer. Continue stirring until

the surfactant is fully dissolved and a uniform, fluid paste is formed.[8]

Incorporation: Remove the paste from the heat and add it to the remaining volume of

deionized water.

Final Mixing: Stir the final solution until it is homogeneous. Allow the solution to cool to room

temperature with continued gentle stirring.

Troubleshooting Workflow
The following diagram illustrates a logical workflow for troubleshooting common solubility

issues with ethoxylated methyl glucoside dioleate.
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Caption: Troubleshooting workflow for solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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